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Introduction

These application notes provide detailed protocols for the safe handling, storage, and disposal
of Dichlorotetrafluoroethane (CFC-114) in a research laboratory setting. The protocols are
designed for researchers, scientists, and drug development professionals to minimize exposure
risks and ensure a safe working environment. Dichlorotetrafluoroethane is a colorless, non-
flammable gas at room temperature with a faint, ether-like odor at high concentrations.[1][2][3]
While it has low acute toxicity, it can displace oxygen and cause rapid suffocation.[4][5] Contact
with the liquid form can cause frostbite.[4][6][7]

Hazard Identification and Risk Assessment

Prior to handling Dichlorotetrafluoroethane, a thorough risk assessment is mandatory. The
primary hazards associated with its use in a laboratory setting include:

e Asphyxiation: As a gas heavier than air, it can accumulate in low-lying areas and confined
spaces, displacing oxygen.[4][5]
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Frostbite: Direct contact with the liquefied gas can cause severe skin and eye burns.[6][7][8]

Cardiac Sensitization: High concentrations may lead to cardiac arrhythmia, especially during
adrenaline release.[4][9]

Container Rupture: Cylinders may explode if heated.[3][10][11]

Hazardous Decomposition Products: At temperatures above 250°C, it can decompose to
form hydrochloric acid (HCI), hydrofluoric acid (HF), and carbonyl halides.[4][5]

4 )

Risk Assessment Workflow

Identify Task Involving
Dichlorotetrafluoroethane

Evaluate Hazards:
- Asphyxiation
- Frosthite
- Cardiac Sensitization
- Pressurized Container

Implement Control Measures:

- Engineering Controls (Ventilation)
- Administrative Controls (SOPSs)
- Personal Protective Equipment (PPE)

Are Controls Adequate?

STOP
Re-evaluate Controls

Proceed with Experiment
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Caption: Risk assessment workflow for Dichlorotetrafluoroethane.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,2-
Dichlorotetrafluoroethane.

Property Value

Molecular Formula C2CI2F4[10]

Molecular Weight 170.92 g/mol [2]

Appearance Colorless gas with a faint, ether-like odor at high
concentrations.[3]

Physical State (at 15°C, 1 atm) Gas[10]

Boiling Point (at 1 atm) 3.8°C (38.8°F)[5][10]

Freezing Point -94°C (-137°F)[10]

Vapor Density (Air = 1) 5.89[3]

Specific Gravity (Liquid at 25°C) 1.455[10]

Flash Point Non-flammable[10]

Solubility Insoluble in water; Soluble in ethanol and ether.

[8]

Occupational Exposure Limits

Adherence to established exposure limits is critical to prevent adverse health effects.
Prolonged exposure can have a narcotic effect or lead to rapid suffocation.[10]
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Organization Exposure Limit (8-hour TWA)

OSHA (PEL) 1,000 ppm (7,000 mg/m3)[6][9][11]
NIOSH (REL) 1,000 ppm (7,000 mg/m3)[6][9][11]
ACGIH (TLV) 1,000 ppm (6,990 mg/m3)[6][9][11]

IDLH (Immediately Dangerous to Life or Health) 15,000 ppm[9][10]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value.

Experimental Protocols
Protocol for General Handling and Use

This protocol outlines the standard procedure for handling Dichlorotetrafluoroethane in a
laboratory setting to minimize exposure.

Materials:

Cylinder of Dichlorotetrafluoroethane with a compatible pressure-reducing regulator.

Chemically resistant tubing.

Experimental apparatus located within a certified chemical fume hood.

Required Personal Protective Equipment (see Section 6.0).

Procedure:

e Preparation:

o Ensure the work area is well-ventilated, preferably within a chemical fume hood.[5]

o Post warning signs indicating the use of a compressed gas and potential asphyxiation
hazard.[6]
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o Secure the gas cylinder upright to a stable surface (e.g., wall, benchtop) using a cylinder
strap or chain.[12]

e Equipment Setup:

[¢]

Before connecting the regulator, ensure the valve threads are clean and undamaged.

[e]

Attach a pressure-reducing regulator compatible with the cylinder valve.

o

Connect the regulator outlet to the experimental apparatus using appropriate, chemically-
resistant tubing.

o

Leak-test all connections using a soap solution or an electronic leak detector.
e Gas Dispensing:

o Slowly open the main cylinder valve.

o Adjust the regulator to the desired delivery pressure.

o Monitor the system for any signs of leaks or malfunction.

e Shutdown:

o

Close the main cylinder valve.

[e]

Vent the remaining gas from the regulator and tubing into the fume hood.

o

Once the pressure gauges on the regulator read zero, close the regulator valve.

[¢]

Disconnect the apparatus.

[¢]

Replace the valve protection cap on the cylinder.[12]
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(General Handling Workflow

1. Preparation
- Work in fume hood
- Secure cylinder

2. Equipment Setup
- Attach regulator
- Connect tubing

- Perform leak test

3. Dispense Gas
- Slowly open cylinder valve
- Adjust regulator pressure

4. Shutdown
- Close cylinder valve
- Vent system
- Close regulator

Click to download full resolution via product page
Caption: Standard workflow for handling Dichlorotetrafluoroethane.

Protocol for Storage

Proper storage is essential to prevent accidents and maintain the integrity of the chemical.

Procedure:

¢ Store cylinders in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[13]
o Cylinder temperatures should not exceed 52°C (125°F).[10][11][12]

o Store cylinders in an upright position and secure them to prevent falling.[12]
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e Segregate from incompatible materials, particularly chemically-active metals like sodium,
potassium, and powdered aluminum.[7]

e Use a "first in, first out” inventory system to avoid long-term storage.

e Ensure the storage area is clearly marked with the appropriate hazard signs.

Protocol for Waste Disposal

All waste disposal must comply with local, state, and federal regulations.
Procedure:
o Empty Cylinders:
o Do not attempt to refill empty cylinders.
o Return empty or partially used cylinders to the supplier.
o Ensure the cylinder valve is closed and the valve cap is in place before transport.
o Contaminated Materials:

o Dispose of materials contaminated with Dichlorotetrafluoroethane (e.g., cleaning rags,
absorbent pads) as hazardous waste.[14][15]

o Place contaminated materials in a sealed, properly labeled container.
e Sewer Disposal:

o Never dispose of Dichlorotetrafluoroethane down the drain.[16][17]

Personal Protective Equipment (PPE)

The following PPE is required when handling Dichlorotetrafluoroethane.
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Protection Type Specification Rationale

Safety glasses with side
shields or chemical splash
goggles.[10][18] A face shield

Eye/Face Protection ) ) liquefied gas which can cause
may be required for operations )
frostbite.[7]

Protects against splashes of

with a high risk of liquid splash.
[6]

Insulated gloves (e.qg.,
neoprene, butyl rubber) when
) ] handling liquid or in situations Prevents frostbite from contact
Skin Protection ) ) o ) ) ]
with potential for liquid contact.  with the liquefied gas.[6][19]
[4][19] A lab coat should be

worn.[14]

Generally not required in well-
ventilated areas.[4] For

emergencies or in poorly

ventilated spaces where Protects against asphyxiation
Respiratory Protection concentrations may exceed and high vapor concentrations.
the PEL, a self-contained [4]

breathing apparatus (SCBA) or
supplied-air respirator is

necessary.[4][6][7]

Emergency Procedures

Immediate and appropriate response to emergencies is crucial.

First Aid Measures

 Inhalation: Move the victim to fresh air immediately.[4][10] If breathing has stopped, provide
artificial respiration.[10] If breathing is difficult, administer oxygen.[10] Seek immediate
medical attention.[10]

o Skin Contact (Frostbite): Promptly flush the affected area with lukewarm water. DO NOT
USE HOT WATER.[4][10] Do not rub the affected area.[4] Remove contaminated clothing.
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Seek medical attention.

o Eye Contact (Frostbite): Immediately flush eyes with large amounts of lukewarm water for at
least 15 minutes.[10][11] Seek immediate medical attention.[3]

Spill or Leak Response

o Evacuate: Immediately evacuate all non-essential personnel from the area.[4]
e Ventilate: Increase ventilation to the area.

o Stop Leak: If it can be done without risk, shut off the source of the leak (e.g., close the
cylinder valve).[4]

e Monitor Air: Do not re-enter the area until air quality has been tested and deemed safe.[4]

» Report: Report the incident to the laboratory supervisor and institutional safety office.
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Emergency Response: Spill or Leak

Leak Detected

1. Evacuate Area

Is it Safe to Approach?

2. Stop Leak (If Safe) Call Emergency Personnel

3. Ventilate Area

4. Monitor Air Quality

5. Re-enter When Safe
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Caption: Decision workflow for responding to a spill or leak.

Fire Response

+ Dichlorotetrafluoroethane is non-flammable.[10]
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If cylinders are exposed to fire, they may rupture or explode due to heat.[3][10]

If possible and without risk, move containers away from the fire area.[10]

Cool containers exposed to flames with water from a safe distance.[10]

Use an extinguishing agent suitable for the surrounding fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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